![molecular formula C20H26N4O4 B125565 N,N'-Bis(5-(1-methyl-2-pyridonyl))-1,6-hexamethylenedicarboxamide CAS No. 148805-97-4](/img/structure/B125565.png)
N,N'-Bis(5-(1-methyl-2-pyridonyl))-1,6-hexamethylenedicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N'-Bis(5-(1-methyl-2-pyridonyl))-1,6-hexamethylenedicarboxamide, commonly known as BMHDC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BMHDC is a bis-pyridinium compound that has been synthesized and studied for its potential use in various applications, including biological and medical research.
Mechanism of Action
BMHDC acts as an inhibitor of acetylcholinesterase by binding to the active site of the enzyme and preventing the breakdown of acetylcholine. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can have a variety of effects on the nervous system, depending on the location and function of the neurons involved.
Biochemical and Physiological Effects:
BMHDC has been shown to have a variety of biochemical and physiological effects, including the inhibition of acetylcholinesterase, the modulation of neurotransmitter release, and the potentiation of synaptic transmission. These effects can have a variety of implications for the study of the nervous system and the development of new therapeutic agents for neurological disorders.
Advantages and Limitations for Lab Experiments
BMHDC has several advantages as a tool for lab experiments, including its potency as an acetylcholinesterase inhibitor and its ability to modulate neurotransmitter release and synaptic transmission. However, its use is limited by its potential toxicity and the need for careful handling and storage.
Future Directions
There are several potential future directions for research on BMHDC, including the development of new therapeutic agents for neurological disorders, the study of the role of acetylcholine in various physiological processes, and the investigation of the potential toxicity and safety of BMHDC. Further research is needed to fully understand the potential applications and limitations of this compound in the field of biological and medical research.
Synthesis Methods
BMHDC is synthesized through a multi-step process that involves the reaction of 1,6-hexamethylenediamine with 2-picolinic acid, followed by the reaction of the resulting compound with methyl iodide. The final product is obtained through the reaction of the intermediate compound with 2-picolyl chloride.
Scientific Research Applications
BMHDC has been extensively studied for its potential use as a tool in biological and medical research. It has been shown to be a potent inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This property makes BMHDC a valuable tool in the study of the nervous system and the role of acetylcholine in various physiological processes.
properties
CAS RN |
148805-97-4 |
---|---|
Molecular Formula |
C20H26N4O4 |
Molecular Weight |
386.4 g/mol |
IUPAC Name |
N,N'-bis(1-methyl-6-oxopyridin-3-yl)octanediamide |
InChI |
InChI=1S/C20H26N4O4/c1-23-13-15(9-11-19(23)27)21-17(25)7-5-3-4-6-8-18(26)22-16-10-12-20(28)24(2)14-16/h9-14H,3-8H2,1-2H3,(H,21,25)(H,22,26) |
InChI Key |
SETUKKXSXMULQT-UHFFFAOYSA-N |
SMILES |
CN1C=C(C=CC1=O)NC(=O)CCCCCCC(=O)NC2=CN(C(=O)C=C2)C |
Canonical SMILES |
CN1C=C(C=CC1=O)NC(=O)CCCCCCC(=O)NC2=CN(C(=O)C=C2)C |
Other CAS RN |
148805-97-4 |
synonyms |
II3-BMP6MeDNH2 N,N'-bis(5-(1-methyl-2-pyridonyl))-1,6-hexamethylenedicarboxamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.